Cas no 95035-88-4 (1H-1,4-Diazepine-5,7(2H,6H)-dione,1,4-bis[2-(diethylamino)ethyl]-6,6-diethyldihydro-)

• Product Name: 1H-1,4-Diazepine-5,7(2H,6H)-dione,1,4-bis[2-(diethylamino)ethyl]-6,6-diethyldihydro-
• CAS No: 95035-88-4
• MF: C₂₁H₄₂N₄O₂
• MW: 382.583785533905
• CID: 813044
• PubChem ID: 11971386
• Update Time: 2025-04-19

1H-1,4-Diazepine-5,7(2H,6H)-dione,1,4-bis[2-(diethylamino)ethyl]-6,6-diethyldihydro- Chemical and Physical Properties

Names and Identifiers

• 1H-1,4-Diazepine-5,7(2H,6H)-dione,1,4-bis[2-(diethylamino)ethyl]-6,6-diethyldihydro-
• 1,4-bis[2-(diethylamino)ethyl]-6,6-diethyl-1,4-diazepane-5,7-dione
• DTXSID50915155
• 95035-88-4
• 1H-1,4-Diazepine-5,7(4H,6H)-dione, 2,3-dihydro-1,4-bis(2-(diethylamino)ethyl)-6,6-diethyl-
• 1,4-Bis(2-(diethylamino)ethyl)-6,6-diethyl-2,3-dihydro-1H-1,4-diazepine-5,7(4H,6H)-dione

• Inchi： 1S/C21H42N4O2/c1-7-21(8-2)19(26)24(15-13-22(9-3)10-4)17-18-25(20(21)27)16-14-23(11-5)12-6/h7-18H2,1-6H3
• InChI Key： YCDOKNLANWDWRP-UHFFFAOYSA-N
• SMILES： O=C1C(CC)(CC)C(N(CCN(CC)CC)CCN1CCN(CC)CC)=O

Computed Properties

• Exact Mass: 382.330777
• Monoisotopic Mass: 382.330777
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 12
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.1
• XLogP3: 2.3

Experimental Properties

• Density: 0.97
• Boiling Point: 515.381°C at 760 mmHg
• Flash Point: 196.783°C
• Refractive Index: 1.48